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Compound of Interest

Compound Name:
1-Ethyl-3-methylimidazolium

methanesulfonate

Cat. No.: B117908 Get Quote

An In-depth Technical Guide to the Safety of 1-Ethyl-3-methylimidazolium Methanesulfonate

This technical guide provides a comprehensive overview of the safety data for 1-Ethyl-3-
methylimidazolium methanesulfonate (CAS No. 145022-45-3). It is intended for researchers,

scientists, and professionals in drug development who handle this ionic liquid. This document

summarizes key quantitative safety data, outlines experimental protocols for significant safety

assessments, and provides a visual guide to safe handling procedures.

Physicochemical and Toxicological Data
The following tables present a summary of the physical, chemical, and toxicological properties

of 1-Ethyl-3-methylimidazolium methanesulfonate, compiled from various Safety Data

Sheets (SDS).

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C7H14N2O3S [1][2]

Molecular Weight 206.26 g/mol [2][3][4]

Appearance Solid [4]

Melting Point 24 °C [3][5]

Density 1.24 g/cm³ (at 23 °C) [3][5]

Viscosity 135 cP (at 25 °C) [3][5]

Conductivity 3.69 mS/cm (at 30 °C) [3][5]

Flash Point 286 °C (closed cup) [6]

Water Solubility Completely miscible [1]

Table 2: Toxicological Data
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Endpoint Value Species Method Reference

Acute Oral

Toxicity (LD50)
>2000 mg/kg Rat OECD 423 [7]

Skin

Corrosion/Irritatio

n

Not classified as

corrosive/irritant
[7]

Serious Eye

Damage/Irritation

Not classified as

seriously

damaging or an

irritant

[7]

Skin

Sensitization

May cause an

allergic skin

reaction

(Category 1B)

[7][8]

Germ Cell

Mutagenicity

Shall not be

classified as

germ cell

mutagenic

[7]

Table 3: Ecotoxicological Data

Endpoint Value Species Duration Method Reference

Acute Toxicity

to Daphnia

(EC50)

65.7 mg/L
Daphnia

magna
48 h [9][10]

Algae Growth

Inhibition

(EC50)

40.6 mg/L
Desmodesmu

s subspicatus
72 h [9][10]

Toxicity to

Microorganis

ms (EC10)

62 mg/L
Activated

sludge
180 min [9][10]
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Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 1-Ethyl-3-methylimidazolium methanesulfonate is classified as follows:

Skin Sensitization (Category 1): May cause an allergic skin reaction.[8][11]

Hazardous to the aquatic environment, long-term (Chronic Category 3): Harmful to aquatic

life with long lasting effects.[8][11]

Combustible liquid (Category 4): Combustible liquid.[12]

Signal Word: Warning[8][11][12]

Hazard Statements:

H317: May cause an allergic skin reaction.[1][8][11]

H412: Harmful to aquatic life with long lasting effects.[1][8][11]

H227: Combustible liquid.[13]

Experimental Protocols
The safety data presented in this guide are determined by standardized experimental

protocols. Below are summaries of the methodologies for key toxicological and ecotoxicological

assessments.

Skin Sensitization: OECD Test Guideline 406 (Guinea Pig
Maximisation Test)
The Guinea Pig Maximisation Test (GPMT) is designed to assess the potential of a substance

to cause skin sensitization.[14][15][16]

Test Animals: Healthy, young adult albino guinea pigs are used.[15]

Induction Phase:
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Intradermal Induction: The test substance is injected intradermally, with and without an

adjuvant (Freund's Complete Adjuvant), to enhance the immune response.[14][17]

Topical Induction: One week after the injections, the test substance is applied topically to

the same area and covered with an occlusive dressing for 48 hours.

Challenge Phase: Two weeks after the topical induction, a non-irritating concentration of the

test substance is applied topically to a different area on the test and control animals.[17]

Observation: The skin reactions at the challenge sites are observed at 24 and 48 hours after

patch removal and graded according to a standardized scale. The incidence and severity of

the skin reactions in the test group are compared to the control group.[15]

Acute Daphnia Immobilization Test: OECD Test
Guideline 202
This test evaluates the acute toxicity of a substance to Daphnia magna, a key freshwater

invertebrate.[3][18]

Test Organisms: Young daphnids (Daphnia magna), less than 24 hours old, are used.[18][19]

Test Design: Daphnids are exposed to at least five different concentrations of the test

substance in water for 48 hours.[3] A control group is maintained in water without the test

substance.

Exposure Conditions: The test is conducted under static or semi-static conditions at a

controlled temperature (20 ± 2 °C) and with a defined light-dark cycle.[3] The daphnids are

not fed during the test.[3]

Endpoint: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilization is defined as the inability to swim within 15 seconds after gentle agitation of

the test vessel.[3] The EC50 (the concentration that causes immobilization in 50% of the

daphnids) is then calculated.[18]

Alga Growth Inhibition Test: OECD Test Guideline 201
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This study assesses the effects of a chemical on the growth of freshwater algae, which are

primary producers in aquatic ecosystems.[6][20]

Test Organisms: Exponentially growing cultures of a selected green alga, such as

Desmodesmus subspicatus, are used.[6][21]

Test Design: The algae are exposed to a range of concentrations of the test substance in a

nutrient-rich medium for 72 hours.[20][22]

Culture Conditions: The test is performed in flasks under constant illumination and

temperature, allowing for exponential algal growth in the control cultures.[6]

Endpoint: The growth of the algae is measured over time, typically by cell counts or another

biomass surrogate. The inhibition of growth in the test cultures is compared to the control.

The EC50 for growth inhibition is calculated.[21][22]

Flash Point Determination: Closed Cup Method
The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air

near the surface of the liquid. For combustible liquids, a closed-cup method is commonly used.

[23][24]

Apparatus: A closed-cup tester (e.g., Pensky-Martens or Tag) consists of a sample cup with a

tightly fitting lid.[25] The lid has ports for an ignition source, a stirrer, and a thermometer.

Procedure: A specified volume of the sample is placed in the cup and heated at a slow,

constant rate.[25] The stirrer ensures a uniform temperature. At regular temperature

intervals, the ignition source (a small flame or an electric spark) is introduced into the vapor

space above the liquid.[25]

Endpoint: The flash point is the lowest temperature at which the application of the ignition

source causes the vapors to ignite with a distinct flash.[23]

Safe Handling and Emergency Procedures
The following diagram illustrates the logical workflow for the safe handling of 1-Ethyl-3-
methylimidazolium methanesulfonate, from initial hazard assessment to emergency
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response.

Start: Handling Protocol

Hazard Identification
- Skin Sensitizer
- Aquatic Hazard

- Combustible Liquid

process_node decision_node action_node emergency_node

Personal Protective Equipment (PPE)
- Wear protective gloves

- Wear safety goggles/face shield
- Wear protective clothing

Handling and Storage
- Use in a well-ventilated area

- Avoid contact with skin and eyes
- Keep away from heat and ignition sources

- Store in a tightly closed container in a cool, dry place

Is there a spill or leak?

During Handling

Accidental Release Measures
- Remove ignition sources

- Ventilate area
- Absorb with inert material

- Collect for disposal

Yes

Is there personal exposure?

No

Waste Disposal
- Dispose of in accordance with local regulations

- Do not release into the environment

First Aid: Skin Contact
- Remove contaminated clothing
- Wash skin with soap and water

- Get medical advice if irritation persists

Skin

First Aid: Eye Contact
- Rinse cautiously with water for several minutes

- Remove contact lenses, if present and easy to do
- Continue rinsing

- Get medical attention

Eyes

First Aid: Inhalation
- Move person to fresh air

- If not breathing, give artificial respiration
- Get medical attention if symptoms occur

Inhalation

First Aid: Ingestion
- Rinse mouth

- Do NOT induce vomiting
- Get medical attention

IngestionNo

End of Procedure
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Safe Handling Workflow for 1-Ethyl-3-methylimidazolium methanesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.biotecnologiebt.it/study/oecd-tg-201-freshwater-alga-and-cyanobacteria/
https://www.eurofins.com.au/media/10784/algae-growth-inhibition-test.pdf
https://www.labcompare.com/10-Featured-Articles/575779-Flash-Point-Testing-Current-and-Expanded-Innovations/
https://filab.fr/en/our-technical-resources/laboratory-measurement-flash-point/
https://delltech.com/flash-point-testing-methods-astm-d56-and-astm-d93/
https://www.benchchem.com/product/b117908#1-ethyl-3-methylimidazolium-methanesulfonate-safety-data-sheet
https://www.benchchem.com/product/b117908#1-ethyl-3-methylimidazolium-methanesulfonate-safety-data-sheet
https://www.benchchem.com/product/b117908#1-ethyl-3-methylimidazolium-methanesulfonate-safety-data-sheet
https://www.benchchem.com/product/b117908#1-ethyl-3-methylimidazolium-methanesulfonate-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b117908?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

